1-Cyclobutyl-2,2,2-trifluoroethane-1,1-diol
Overview
Description
Scientific Research Applications
Cyclobutane Derivatives Synthesis
Selective Arylations of Tetrabromothiophene : A study demonstrated the use of a cyclobutene-based preligand in palladium-catalyzed cross-coupling reactions for the synthesis of arylated thiophenes, highlighting the versatility of cyclobutyl compounds in facilitating complex organic syntheses (Rahimi et al., 2011).
Stereoselective Synthesis of Diols : Research on cyclobutenes outlined a stereoselective rearrangement that provides anti-1,4-diols, showcasing the application of cyclobutyl structures in synthesizing stereochemically complex molecules (Knapp et al., 2003).
Reactivity and Stability
Stability of Silyl-Substituted Bisketenes : Investigation into the reactivity of silyl-substituted cyclobutenes emphasized their stability and provided insights into the mechanisms of ring opening, which could be relevant for understanding the behavior of related compounds (Zhao et al., 1993).
α-Arylation of Cyclopropyl Nitriles : A study highlighted the α-arylation of cyclobutyl nitriles, suggesting applications in the synthesis of biologically active compounds, indicating the potential pharmaceutical relevance of cyclobutyl derivatives (McCabe Dunn et al., 2014).
Chemical Transformations
- Synthesis of Trifluoroethylated 1,3-Diynes : Research demonstrated the utility of cyclobutane derivatives in the synthesis of trifluoroethylated unsymmetrical 1,3-diynes, highlighting the potential for cyclobutyl compounds in the development of fluorinated organic molecules (Zheng et al., 2016).
Mechanism of Action
Target of Action
The primary targets of 1-Cyclobutyl-2,2,2-trifluoroethane-1,1-diol are currently unknown. This compound is relatively new and research is ongoing to identify its specific targets within biological systems .
Mode of Action
It is hypothesized to function as a lewis acid, forming complexes with nucleophiles and facilitating the formation of carbon-carbon bonds .
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Result of Action
As research progresses, we will gain a better understanding of these effects .
Action Environment
The action, efficacy, and stability of 1-Cyclobutyl-2,2,2-trifluoroethane-1,1-diol can be influenced by various environmental factors. These factors could include pH, temperature, presence of other molecules, and specific conditions within the biological system where the compound is active .
properties
IUPAC Name |
1-cyclobutyl-2,2,2-trifluoroethane-1,1-diol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9F3O2/c7-6(8,9)5(10,11)4-2-1-3-4/h4,10-11H,1-3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSTHYFLQXVSNJL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C(C(F)(F)F)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9F3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclobutyl-2,2,2-trifluoroethane-1,1-diol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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